N-(2,6-difluorophenyl)-2-(2-thienyl)acetamide

• IUPAC Name: N-(2,6-difluorophenyl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C12H9F2NOS/c13-9-4-1-5-10(14)12(9)15-11(16)7-8-3-2-6-17-8/h1-6H,7H2,(H,15,16)
• InChI Key: SFIWENVVXHZUMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)NC(=O)CC2=CC=CS2)F
• Molecular Formula: C12H9F2NOS
• Molecular Weight: 253.27 g/mol

Description

N-(2,6-difluorophenyl)-2-(2-thienyl)acetamide is a compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. The compound is commonly known as DFTA, and it has shown promising results as an inhibitor of certain enzymes that play a role in various diseases.

Mechanism of Action

DFTA inhibits FAAH and MAGL by binding to their active sites and preventing the hydrolysis of endocannabinoids and other lipid signaling molecules. This leads to an increase in the levels of these molecules, which can have various effects on the body such as reducing inflammation and pain.
Biochemical and Physiological Effects:
DFTA has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to have anxiolytic and anticonvulsant effects in animal models of anxiety and epilepsy.

Advantages and Limitations for Lab Experiments

DFTA has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has shown promising results in various assays and animal models. However, there are also limitations to its use. DFTA is not very soluble in water, which can make it difficult to use in certain assays. It also has limited selectivity for FAAH and MAGL, which can lead to off-target effects.

Future Directions

There are several future directions for research on DFTA. One direction is to improve its selectivity for FAAH and MAGL to reduce off-target effects. Another direction is to study its potential applications in other diseases such as cancer and neurodegenerative disorders. Additionally, further studies are needed to understand its pharmacokinetics and pharmacodynamics in humans.

Synthesis Methods

The synthesis of DFTA involves the reaction of 2-(2-thienyl)acetic acid with 2,6-difluoroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields DFTA as a white solid, which can be purified through recrystallization or chromatography.

Scientific Research Applications

DFTA has been studied for its potential applications in medicinal chemistry. It has shown promising results as an inhibitor of enzymes such as fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL), which play a role in various diseases such as inflammation, pain, and cancer. DFTA has also been studied for its potential as an anticonvulsant and anxiolytic agent.